Cas no 66577-57-9 (1,3-heptadecanediol)
1,3-heptadecanediol structure
Product Name:1,3-heptadecanediol
CAS No:66577-57-9
MF:C17H36O2
MW:272.466546058655
CID:1718272
PubChem ID:90439881
Update Time:2025-09-27
1,3-heptadecanediol Chemical and Physical Properties
Names and Identifiers
-
- 1,3-heptadecanediol
- Heptadecane-1,3-diol
- LogP
- G71892
- SCHEMBL16074935
- 66577-57-9
-
- Inchi： 1S/C17H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(19)15-16-18/h17-19H,2-16H2,1H3
- InChI Key： FNELUTYSVHOFKT-UHFFFAOYSA-N
- SMILES： OC(CCO)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 272.27168
- Monoisotopic Mass: 272.271530387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 15
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,3-heptadecanediol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01XDB2-10mg |
Heptadecane-1,3-diol |
66577-57-9 | 98% | 10mg |
$316.00 | 2024-04-22 |
1,3-heptadecanediol Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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